Cas no 1464-44-4 ((2R,3S,4S,5R,6S)-2-(Hydroxymethyl)-6-phenoxy-tetrahydro-2H-pyran-3,4,5-triol)

• Product Name: (2R,3S,4S,5R,6S)-2-(Hydroxymethyl)-6-phenoxy-tetrahydro-2H-pyran-3,4,5-triol
• CAS No: 1464-44-4
• MF: C₁₂H₁₆O₆
• MW: 256.251844406128
• MDL: MFCD32206645
• CID: 199667
• PubChem ID: 24857607
• Update Time: 2025-04-19

(2R,3S,4S,5R,6S)-2-(Hydroxymethyl)-6-phenoxy-tetrahydro-2H-pyran-3,4,5-triol Chemical and Physical Properties

Names and Identifiers

• (2R,3S,4S,5R,6S)-2-(Hydroxymethyl)-6-phenoxytetrahydro-2H-pyran-3,4,5-triol
• Phenyl beta-D-Glucopyranoside Hydrate
• (2R,3S,4S,5R,6S)-2-(Hydroxymethyl)-6-phenoxy-tetrahydro-2H-pyran-3,4,5-triol
• b-D-Glucopyranoside, phenyl
• Phenyl β-D(-)-Glucopyranoside
• Phenyl β-D-glucopyranoside
• Phenyl-b-D-glucopyranoside
• PHENYL-B-D-GLUCOPYRANOSIDE(RG)
• PHENYL-BETA-D-GLUCOPYRANOSIDE
• PHENYL-BETA-D-GLUCOSIDE CRYSTALLINE
• beta-D-Glucopyranoside, phenyl
• BRN 0087517
• Glucopyranoside, phenyl-, beta-D-
• Phenol glucoside
• Phenyl beta-D-glucopyranoside
• Phenyl beta-D-glucoside
• Phenylglucoside
• Phenyl β-D-Glucoside Hydrate
• PH-BETA-D-GLC
• PHENYL-B-D-GLUCOSIDE
• beta-d-glucopyranosid
• PHENYL-BETA-D-GLUCOSIDE
• PHENYL-SS-D-GLUCOPYRANOSIDE
• phenyl-beta-d-glucopyranosid
• phenolglucoside
• .beta.-D-Glucopyranoside, phenyl
• Aryl beta-D-glucoside
• Phenyl b-D-glucopyranoside
• NEZJDVYDSZTRFS-RMPHRYRLSA-N
• 4W3PGI3766
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-pheno
• Phenyl beta-D-glucopyranoside, 97%
• HY-W011849
• 1464-44-4
• CHEMBL4105357
• C12H16O6
• PHENYL .BETA.-D-GLUCOSIDE
• Phenyl-.beta.-D-glucoside
• P0178
• DTXSID40883677
• HMS1614E16
• Phenyl-.beta.-D-glucopyranoside
• Phenyl-(c)micro-D-glucopyranoside
• 5-17-07-00046 (Beilstein Handbook Reference)
• 2-(hydroxymethyl)-6-phenoxyoxane-3,4,5-triol
• BDBM36025
• Glucopyranoside, phenyl-, .beta.-D-
• EINECS 215-978-6
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-phenoxyoxane-3,4,5-triol
• PHENYL .BETA.-D-GLUCOPYRANOSIDE
• NS00045410
• AS-59078
• C03097
• D82047
• CHEBI:8083
• GTPL12455
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-phenoxy-tetrahydropyran-3,4,5-triol
• MFCD00204281
• Q27107738
• bmse000770
• Phenyl beta -D-glucopyranoside
• UNII-4W3PGI3766
• CCG-249827
• NCGC00385978-01
• SCHEMBL1004929
• CS-W012565
• A884507
• AKOS001669140
• Phenyl hexopyranoside #
• Phenyl ss-D-glucoside
• PHENYL ?-D-GLUCOSIDE
• phenyl
• A-d-glucopyranoside

• MDL： MFCD32206645
• Inchi： 1S/C12H16O6/c13-6-8-9(14)10(15)11(16)12(18-8)17-7-4-2-1-3-5-7/h1-5,8-16H,6H2/t8-,9-,10+,11-,12-/m1/s1
• InChI Key： NEZJDVYDSZTRFS-RMPHRYRLSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC=CC=1
• BRN： 0087517

Computed Properties

• Exact Mass: 256.094688
• Monoisotopic Mass: 256.094688
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.9
• Topological Polar Surface Area: 99.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.2993 (rough estimate)
• Melting Point: 173.0 to 176.0 deg-C
• Boiling Point: 359.49°C (rough estimate)
• Flash Point: 245.4±28.7 °C
• Refractive Index: -70.5 ° (C=2, H2O)
• Water Partition Coefficient: Soluble in water
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 99.38000
• LogP: -1.13470
• Optical Activity: [α]25/D −70°, c = 1 in H2O
• Solubility: Not determined
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(2R,3S,4S,5R,6S)-2-(Hydroxymethyl)-6-phenoxy-tetrahydro-2H-pyran-3,4,5-triol Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 16-26-36/37/39-45-24/25
• FLUKA BRAND F CODES：3-10-21
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：LZ5985510
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides